(2S)-1-(3,4-Dimethoxyphenyl)propan-2-amine

• IUPAC Name: (2S)-1-(3,4-dimethoxyphenyl)propan-2-amine
• InChI: InChI=1S/C11H17NO2/c1-8(12)6-9-4-5-10(13-2)11(7-9)14-3/h4-5,7-8H,6,12H2,1-3H3/t8-/m0/s1
• InChI Key: KAZPHAGSWZTKDW-QMMMGPOBSA-N
• Canonical SMILES: CC(CC1=CC(=C(C=C1)OC)OC)N
• Isomeric SMILES: C[C@@H](CC1=CC(=C(C=C1)OC)OC)N
• Molecular Formula: C11H17NO2
• DSSTOX Substance ID: DTXSID00455011
• Molecular Weight: 195.26 g/mol
• CAS No.: 17279-41-3

Description

(2S)-1-(3,4-Dimethoxyphenyl)propan-2-amine is a useful research compound. Its molecular formula is C11H17NO2 and its molecular weight is 195.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 3,4-dimethoxyphenylacetone (51.1 g, 0.26 m) is dissolved in methanol (780 ml), sodium cyanoborohydride (11.3 g, 0.18 m) is added and the mixture is stirred at room temperature for 67 hours. The reaction mixture is adjusted to pH 2 with concentrated HCl and the solvent is evaporated under reduced pressure. The residue is dissolved in H2O (250 ml), the aqueous layer is extracted with ether (3×) and then rendered alkaline with KOH and extracted with CH2Cl2 (3×). After drying, the solvent is evaporated under reduced pressure and the product is distilled at 112°-5°/0.5 mm to yield (VIII) (33.88 g, 67%).

Synthesis routes and methods II

Procedure details

To 2 g (10.29 mmol) of 3,4-dimethoxyphenyl acetone was added 10 mL of methanol, 7.9 g (102 mmol) of ammonium acetate, 844 mg (10.2 mmol) of sodium acetate and 970 mg (15.4 mmol) of sodium cyanoborohydride. The pH of the reaction was adjusted to between 6-7 by addition of glacial acetic acid. The reaction mixture was allowed to stir at room temperature 18 hours and concentrated under reduced pressure. To the residue 100 mL of water was added, and the pH of the reaction was adjusted to 14 using 6 N NaOH. The aqueous layer was extracted with 6×30 mL of chloroform. Organic layers were combined, dried (Na2SO4) and concentrated under reduced pressure to give 2 g (10.24 mmol, 99%) of 3A as a light yellow gum (M+H, 196).